Cas no 2790-82-1 (Benzene, 1,1'-(1,3-butadiene-1,4-diyl)bis[4-nitro-)

• Product name: Benzene, 1,1'-(1,3-butadiene-1,4-diyl)bis[4-nitro-
• CAS No: 2790-82-1
• MF: C₁₆H₁₂N₂O₄
• MW: 296.27748
• CID: 1432998
• PubChem ID: 6024010

Benzene, 1,1'-(1,3-butadiene-1,4-diyl)bis[4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1-nitro-4-[(1E,3E)-4-(4-nitrophenyl)buta-1,3-dienyl]benzene
• AC1Q1XFF
• 1,4-Bis(4-nitrophenyl)-1,3-butadiene
• 1-nitro-4-[(1E,3E)-4-(4-nitrophenyl)-buta-1,3-dienyl]-benzene
• 2790-82-1
• SCHEMBL11121099
• DTXSID10421742
• AKOS024339860
• Benzene, 1,1'-(1,3-butadiene-1,4-diyl)bis[4-nitro-

• Inchi： InChI=1S/C16H12N2O4/c19-17(20)15-9-5-13(6-10-15)3-1-2-4-14-7-11-16(12-8-14)18(21)22/h1-12H/b3-1+,4-2+
• InChI Key： GBCBWIWWOJUPBF-ZPUQHVIOSA-N
• SMILES： C1=CC(=CC=C1C=CC=CC2=CC=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 296.07976
• Monoisotopic Mass: 296.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 86.28